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Abstract

Dapaconazole is an imidazole-based antifungal agent that has demonstrated notable efficacy
against a variety of pathogenic fungi. As with other azole antifungals, its mechanism of action is
rooted in the inhibition of ergosterol biosynthesis, a critical component of the fungal cell
membrane. This technical guide provides a comprehensive overview of the chemical structure
and a plausible synthesis pathway for Dapaconazole, based on established chemical
principles and analogous reactions. Detailed experimental protocols for key transformations are
provided, along with a summary of its chemical and physical properties. Furthermore, this
document visualizes the proposed synthesis and the established signaling pathway of its
mechanism of action to facilitate a deeper understanding for research and development
professionals.

Chemical Structure and Properties

Dapaconazole is chemically known as 1-[2-(2,4-dichlorophenyl)-2-[[4-
(trifluoromethyl)phenyllmethoxy]ethyl]imidazole[1]. Its structure features a central
ethylimidazole core, substituted with a 2,4-dichlorophenyl group and a 4-
(trifluoromethyl)benzyloxy group.

Table 1: Chemical and Physical Properties of Dapaconazole
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Property Value Reference(s)
1-[2-(2,4-dichlorophenyl)-2-[[4-
IUPAC Name (trifluoromethyl)phenyl]methox [1]

ylethyllimidazole

Molecular Formula C19H15CI2F3N20 [1]

Molecular Weight 415.24 g/mol [1]

CAS Number 1269726-67-1 [1]
C1=CC(=CC=C1COC(CN2C=

SMILES CN=C2)C3=C(C=C(C=C3)Cl)C [1]
NC(F)(F)F

Appearance Solid powder [2]

Proposed Synthesis Pathway

A specific, detailed synthesis pathway for Dapaconazole is not readily available in the public

domain. However, based on the synthesis of structurally related imidazole antifungal agents, a

plausible multi-step synthesis is proposed. The key strategic steps involve the formation of a

crucial alcohol intermediate, followed by an etherification to introduce the trifluoromethylbenzyl

moiety.

The proposed synthesis workflow can be visualized as follows:
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Sodium Borohydride (NaBH4)

A

@ 2-Chloro-1-(2,4-dichlorophenyl)ethanone

Reduction
\ \

4-(Trifluoromethyl)benzyl bromide 2-Chloro-1-(2,4-dichlorophenyl)ethanol

Imidazole Alkylation

A\
1-(2,4-Dichlorophenyl)-2-(1H-imidazol-1-yl)ethanol

Etherification
\

Dapaconazole
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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